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In Vitro Activity Against CRE

Organism /
Resistance
Mechanism

Antibiotic
MIC50
(µg/mL)

MIC90
(µg/mL)

MIC Range
(µg/mL)

Susceptibility
Rate

Citation

CRE (diverse) Eravacycline 0.5 - 1 1 - 2 0.125 - 2 64% of isolates

MIC ≤2 µg/mL
[1]

[2] [1]

[3]

Tigecycline 2 2 - 4 0.25 - 4 <4% of isolates
MIC ≤2 µg/mL

[1]

[2] [1]
[3]

CRE (KPC
producers)

Eravacycline 0.38 1 - 2 0.125 - 2 73% [4] [2] [4]

[1]

CRE (MBL
producers)

Eravacycline 0.38 -

0.75

1 - 32 0.047 ->32 59% [4] [2] [4]

Carbapenem-

resistant *E. coli*

Eravacycline 0.25 -

0.5

0.5 - 2 0.125 - 2 86% - 92% [4] [4] [1]

[3]
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Organism /
Resistance
Mechanism

Antibiotic
MIC50
(µg/mL)

MIC90
(µg/mL)

MIC Range
(µg/mL)

Susceptibility
Rate

Citation

Tigecycline 0.25 0.5 Information
missing

Information
missing

[3]

Carbapenem-
resistant *K.

pneumoniae*

Eravacycline 0.5 1 - 2 Information
missing

66% [4] [4] [3]

Tigecycline 2 4 Information

missing

Information

missing

[3]

Experimental Methodologies

The data in the table above is generated through standardized laboratory techniques that are crucial for

reproducibility and accurate comparison.

Broth Microdilution (BMD): The reference method for determining MICs [2] [1] [3]. This involves
testing bacterial isolates in a series of wells with doubling antibiotic concentrations to find the lowest

concentration that inhibits visible growth.
Disk Diffusion: Measures susceptibility by applying antibiotic-impregnated disks to an agar plate

seeded with bacteria and measuring the diameter of the growth inhibition zone after incubation [2].
MIC Test Strips (MTS): A gradient method where a strip impregnated with a gradient of antibiotic is

placed on an agar plate. The MIC is read where the ellipse of inhibition intersects the strip [2] [4].

These methodologies are performed following guidelines from organizations like the European Committee

on Antimicrobial Susceptibility Testing (EUCAST) or the Clinical and Laboratory Standards Institute (CLSI)

[4] [3]. The workflow is summarized below.
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Start: Isolate CRE Pathogen

Prepare Bacterial Inoculum
(Standardized to ~1-5 x 10^5 CFU/mL)

Broth Microdilution (BMD) Disk Diffusion MIC Test Strip (MTS)

Determine Minimum Inhibitory
Concentration (MIC) in µg/mL

Measure Zone of Inhibition
Diameter in mm

Read MIC value at intersection
of ellipse and strip (µg/mL)

Interpret Results Using
Standard Breakpoints (e.g., EUCAST)

Click to download full resolution via product page

Key Insights for Researchers

Performance Against Key Carbapenemases: Eravacycline's activity varies by enzyme type,
demonstrating highest susceptibility against KPC (73%) and MBL (59%) producers, with lower

activity against OXA-48 (40%) strains [4].
Comparative Efficacy with Tigecycline: Eravacycline MICs are often two-fold lower than
tigecycline against CRE isolates [2] [1]. A 2022 network meta-analysis reported eravacycline was
significantly better than tigecycline in microbiological response rate for complicated intra-abdominal

infections [5].
Considerations for Susceptibility Testing: Be aware of "clustering on either side of the
susceptibility breakpoint" with some testing methods, which can lead to categorical agreement
challenges between BMD and other methods [2].

Eravacycline presents a potent therapeutic option for CRE infections. Its reliable in vitro performance

supports its consideration, particularly for complicated intra-abdominal infections where clinical trial data
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confirms non-inferiority to carbapenems [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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